Cas no 74038-51-0 ( )

• Product name: &nbsp
• CAS No: 74038-51-0
• MF: C₂₀H₂₂Cl₂N₂
• MW: 361.308083057404
• CID: 978901
• PubChem ID: 52867

  Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-[6-[(3-chlorophenyl)methylideneamino]hexyl]methanimine
• N,N'-Bis(m-chlorobenzylidene)-1,6-hexanediamine
• 1, N,N'-bis-(m-chlorobenzylidene)-
• 1,6-HEXANEDIAMINE, N,N'-BIS-(m-CHLOROBENZYLIDENE)-
• AC1L1DRF
• LS-75024
• NCIOpen2_009757
• NSC 91327
• NSC-91327
• 1,6-Hexanediamine, N,N'-bis((3-chlorophenyl)methylene)-
• 74038-51-0
• 1, N,N'-bis[(3-chlorophenyl)methylene]-
• NSC91327
• N,n-bis(m-chlorobenzylidene)-1,6-hexanediamine
• DS-011736
•  

• Inchi： InChI=1S/C20H22Cl2N2/c21-19-9-5-7-17(13-19)15-23-11-3-1-2-4-12-24-16-18-8-6-10-20(22)14-18/h5-10,13-16H,1-4,11-12H2
• InChI Key： LZKXUGRBACZKFG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Cl)C=NCCCCCCN=CC2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 360.11600
• Monoisotopic Mass: 360.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72000
• LogP: 6.09180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes